Cas no 946290-42-2 (N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946290-42-2
• MF: C₂₄H₂₄N₆O₂
• MW: 428.486364364624
• CID: 5871343
• PubChem ID: 17016797
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• AKOS002332616
• F2090-0841
• N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(benzo[d][1,3]dioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 946290-42-2
• N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C24H24N6O2/c1-16-9-11-29(12-10-16)24-27-22(26-17-7-8-20-21(13-17)32-15-31-20)19-14-25-30(23(19)28-24)18-5-3-2-4-6-18/h2-8,13-14,16H,9-12,15H2,1H3,(H,26,27,28)
• InChI Key： YJPJZOWJJWYOPH-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC(NC2=CC=C3OCOC3=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 428.19607403g/mol
• Monoisotopic Mass: 428.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 77.3Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946290-42-2): A Comprehensive Overview

In the realm of specialized chemical compounds, N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946290-42-2) stands out as a molecule of significant interest to researchers and pharmaceutical developers. This compound, with its intricate structure combining a benzodioxole moiety and a pyrazolopyrimidine core, has garnered attention for its potential applications in medicinal chemistry and drug discovery. As the scientific community continues to explore novel therapeutic agents, understanding the properties and possibilities of this compound becomes increasingly relevant.

The molecular architecture of N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine reveals several pharmacologically important features. The presence of both benzodioxole and pyrazolopyrimidine groups suggests potential interactions with biological targets, particularly in the central nervous system. Recent studies in neuropharmacology and kinase inhibition have highlighted similar compounds as promising candidates for addressing various health conditions, making this molecule a subject of growing research interest.

From a synthetic chemistry perspective, the preparation of CAS 946290-42-2 involves sophisticated multi-step organic transformations. The compound's 4-methylpiperidine substituent contributes to its overall physicochemical properties, potentially enhancing its bioavailability and target specificity. Researchers investigating heterocyclic compound synthesis often examine such structures for insights into novel reaction pathways and molecular design strategies.

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine span multiple areas of pharmaceutical development. Its structural characteristics suggest possible utility in developing compounds that may interact with specific biological pathways. While not yet widely commercialized, this molecule represents the type of innovative chemical entity that drives progress in drug discovery platforms and medicinal chemistry research.

In the current research landscape, where there's significant focus on targeted therapies and precision medicine, compounds like 946290-42-2 offer valuable opportunities for exploration. The integration of computational chemistry and artificial intelligence in molecular design has further increased interest in such specialized structures, as they may serve as scaffolds for developing next-generation therapeutic agents.

The market for specialized chemical intermediates continues to evolve, with growing demand for unique molecular entities like N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Pharmaceutical companies and research institutions seeking novel compounds for their screening libraries often inquire about the availability and specifications of such molecules, reflecting the compound's relevance in contemporary drug discovery efforts.

Quality control and characterization of CAS 946290-42-2 involve advanced analytical techniques. Researchers typically employ methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to verify the compound's purity and structural integrity. These analytical procedures ensure that the material meets the rigorous standards required for pharmaceutical research applications.

Storage and handling of N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal circumstances, proper procedures for chemical storage and laboratory safety should always be followed when working with this or any research chemical.

The future research directions for 946290-42-2 may include detailed pharmacological profiling, structure-activity relationship studies, and potential molecular modifications to enhance its properties. As the scientific community continues to explore new therapeutic approaches, compounds with this structural motif may contribute to advancements in various areas of biomedical research.

For researchers interested in pyrazolopyrimidine derivatives or benzodioxole-containing compounds, N-(2H-1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents an intriguing subject for investigation. Its unique combination of structural features offers multiple possibilities for further chemical exploration and potential therapeutic development.